![molecular formula C15H20F2N2O B248178 N-(3,4-difluorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide](/img/structure/B248178.png)
N-(3,4-difluorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-difluorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide, also known as DFP-10825, is a novel compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.
Mechanism of Action
The exact mechanism of action of N-(3,4-difluorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide is not yet fully understood. However, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators such as prostaglandins. In addition, this compound has been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in the regulation of inflammation and glucose metabolism.
Biochemical and Physiological Effects:
This compound has been found to exhibit anti-inflammatory and analgesic effects in various animal models. It has also been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. In addition, this compound has been found to exhibit neuroprotective effects, such as reducing the production of reactive oxygen species and inhibiting the activation of microglia.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-(3,4-difluorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide is its potential as a novel therapeutic agent for the treatment of pain, inflammation, and neurodegenerative diseases. However, one of the limitations of this compound is its relatively low solubility, which could make it difficult to administer in certain formulations.
Future Directions
There are several future directions for the research on N-(3,4-difluorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide. One potential direction is to investigate its potential as a therapeutic agent for the treatment of neurodegenerative diseases. Another potential direction is to explore its potential as a novel analgesic agent. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential side effects.
Conclusion:
In conclusion, this compound is a novel compound that has potential applications in the field of medicine. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been extensively studied. Further research is needed to fully understand the potential of this compound as a novel therapeutic agent.
Synthesis Methods
N-(3,4-difluorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide can be synthesized using various methods. One of the most commonly used methods is the reaction of 3,4-difluoroaniline with ethyl(2-methyl-2-propenyl)amine in the presence of a reducing agent such as sodium borohydride. This reaction results in the formation of this compound with a yield of around 80%.
Scientific Research Applications
N-(3,4-difluorophenyl)-3-[ethyl(2-methyl-2-propenyl)amino]propanamide has potential applications in the field of medicine. It has been shown to exhibit anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of pain and inflammation. In addition, this compound has been found to exhibit neuroprotective effects, which could make it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
Molecular Formula |
C15H20F2N2O |
---|---|
Molecular Weight |
282.33 g/mol |
IUPAC Name |
N-(3,4-difluorophenyl)-3-[ethyl(2-methylprop-2-enyl)amino]propanamide |
InChI |
InChI=1S/C15H20F2N2O/c1-4-19(10-11(2)3)8-7-15(20)18-12-5-6-13(16)14(17)9-12/h5-6,9H,2,4,7-8,10H2,1,3H3,(H,18,20) |
InChI Key |
WAZAXGWONMBNFB-UHFFFAOYSA-N |
SMILES |
CCN(CCC(=O)NC1=CC(=C(C=C1)F)F)CC(=C)C |
Canonical SMILES |
CCN(CCC(=O)NC1=CC(=C(C=C1)F)F)CC(=C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.